Cas no 2172595-40-1 (4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole
• CAS No: 2172595-40-1
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6167171
• PubChem ID: 165603066
• Update Time: 2025-05-30

4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole
• EN300-1595130
• 2172595-40-1

• Inchi： 1S/C9H14ClN3O/c1-6-3-8(6)13-9(5-14-2)7(4-10)11-12-13/h6,8H,3-5H2,1-2H3
• InChI Key： DNXCIKHKELWNDI-UHFFFAOYSA-N
• SMILES： ClCC1=C(COC)N(C2CC2C)N=N1

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole

Research Briefing on 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole (CAS: 2172595-40-1)

In recent years, the compound 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole (CAS: 2172595-40-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This triazole derivative has shown promising potential as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for infectious diseases and cancer. The unique structural features of this compound, including the chloromethyl and methoxymethyl substituents, make it an attractive candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthetic pathways and reactivity of 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole. A 2023 publication in the Journal of Medicinal Chemistry highlighted its utility in click chemistry reactions, where it serves as a key intermediate for the construction of triazole-linked conjugates. These conjugates have demonstrated enhanced binding affinity to specific biological targets, such as enzymes involved in bacterial cell wall synthesis. The study also reported improved pharmacokinetic properties of derivatives synthesized from this compound, suggesting its potential for optimizing drug candidates.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial activity of 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent inhibitory activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. This finding underscores the compound's potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

In the context of cancer research, a recent preclinical study investigated the antitumor properties of triazole-based compounds derived from 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole. The study, published in the European Journal of Medicinal Chemistry, demonstrated that these compounds could selectively inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. Notably, one derivative showed significant tumor growth inhibition in xenograft models, with a favorable safety profile. These findings highlight the compound's potential as a starting point for developing targeted cancer therapies.

Despite these promising results, challenges remain in the optimization and clinical translation of 4-(chloromethyl)-5-(methoxymethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-based therapeutics. Future research directions may include structure-activity relationship (SAR) studies to further refine the pharmacological properties of its derivatives, as well as investigations into its mechanism of action at the molecular level. Additionally, the development of scalable synthetic routes for this compound will be crucial for its broader application in drug discovery. Overall, the growing body of research on this triazole derivative underscores its potential to contribute to the development of innovative treatments for various diseases.